Cas no 1803591-27-6 (7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one)

• Product Name: 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one
• CAS No: 1803591-27-6
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 5718944
• PubChem ID: 136345654
• Update Time: 2025-05-27

7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1803591-27-6
• 7-(ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one
• EN300-158846
• Pyrido[3,4-d]pyrimidin-4(3H)-one, 7-(ethylsulfonyl)-5,6,7,8-tetrahydro-
• Z1700502829
• 7-ethylsulfonyl-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidin-4-one
• AKOS033557800
• DTXSID601150911
• 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one

• Inchi： 1S/C9H13N3O3S/c1-2-16(14,15)12-4-3-7-8(5-12)10-6-11-9(7)13/h6H,2-5H2,1H3,(H,10,11,13)
• InChI Key： VGSVOKKMUDRCLE-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC2=C(C(NC=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one

Comprehensive Overview of 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1803591-27-6)

The compound 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1803591-27-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyrido[3,4-d]pyrimidin-4-one derivative is characterized by the presence of an ethanesulfonyl group, which enhances its reactivity and binding affinity in biological systems. Researchers are particularly interested in its role as a scaffold for designing novel inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, the demand for sulfonyl-containing heterocycles like 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one has surged, driven by their versatility in drug discovery. The compound's CAS No. 1803591-27-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and biopharmaceutical innovation. Its structural motif is often explored for modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research.

One of the key advantages of 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one lies in its ability to serve as a precursor for synthesizing more complex molecules. Its pyrimidine core is a common pharmacophore found in FDA-approved drugs, making it a valuable building block for small-molecule libraries. The ethanesulfonyl moiety further enhances its solubility and pharmacokinetic properties, addressing common challenges in drug delivery optimization.

The synthesis and characterization of CAS No. 1803591-27-6 have been documented in several peer-reviewed journals, highlighting its reproducibility and stability under standard laboratory conditions. Researchers emphasize its compatibility with green chemistry principles, aligning with the growing trend toward sustainable synthesis in the pharmaceutical industry. This aspect resonates with environmental, social, and governance (ESG) goals, a priority for many organizations today.

Beyond its pharmaceutical potential, 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one has also been investigated for its applications in material science. Its conjugated system and electron-withdrawing sulfonyl group make it a candidate for developing organic semiconductors and photovoltaic materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary significance.

Frequently asked questions about CAS No. 1803591-27-6 include inquiries about its synthetic routes, patent status, and commercial availability. Suppliers often list it under categories like research chemicals or pharmaceutical intermediates, catering to academic and industrial buyers. Its pricing and purity specifications (e.g., ≥98% HPLC) are critical factors for procurement decisions.

In summary, 7-(Ethanesulfonyl)-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug discovery to functional materials, position it as a compound of enduring interest. As research continues to uncover new functionalities, its CAS No. 1803591-27-6 will likely remain a staple in scientific literature and industrial workflows.